Cas no 1215221-49-0 (2-Chloro-6-ethyl-1H,4H-thieno2,3-dpyrimidin-4-one)

• Product Name: 2-Chloro-6-ethyl-1H,4H-thieno2,3-dpyrimidin-4-one
• CAS No: 1215221-49-0
• MF: C₈H₇ClN₂OS
• MW: 214.671979188919
• CID: 4578315
• PubChem ID: 58333999
• Update Time: 2025-06-08

2-Chloro-6-ethyl-1H,4H-thieno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-ethylthieno[2,3-d]pyrimidin-4(1H)-one
• 2-Chloro-6-ethyl-1H,4H-thieno[2,3-d]pyrimidin-4-one
• 2-Chloro-6-ethyl-1H,4H-thieno2,3-dpyrimidin-4-one

• Inchi： 1S/C8H7ClN2OS/c1-2-4-3-5-6(12)10-8(9)11-7(5)13-4/h3H,2H2,1H3,(H,10,11,12)
• InChI Key： BOXRSVWPNQBVAZ-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(=O)C2C=C(CC)SC=2N1

Computed Properties

• Exact Mass: 213.9967617g/mol
• Monoisotopic Mass: 213.9967617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 69.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 2-Chloro-6-ethyl-1H,4H-thieno2,3-dpyrimidin-4-one

Research Brief on 2-Chloro-6-ethyl-1H,4H-thieno[2,3-d]pyrimidin-4-one (CAS: 1215221-49-0): Recent Advances and Applications

The compound 2-Chloro-6-ethyl-1H,4H-thieno[2,3-d]pyrimidin-4-one (CAS: 1215221-49-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. This heterocyclic compound, characterized by its thienopyrimidinone core, has been explored for its pharmacological properties, particularly in the context of kinase inhibition and anticancer activity. Recent studies have highlighted its role as a key intermediate in the synthesis of novel therapeutic agents targeting various diseases, including cancer, inflammatory disorders, and infectious diseases.

One of the most notable advancements in the research of 2-Chloro-6-ethyl-1H,4H-thieno[2,3-d]pyrimidin-4-one is its application in the development of kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often implicated in cancer and other pathologies. Researchers have synthesized derivatives of this compound to evaluate their inhibitory effects on specific kinases, such as EGFR (epidermal growth factor receptor) and VEGFR (vascular endothelial growth factor receptor). Preliminary results indicate that certain derivatives exhibit potent inhibitory activity, with IC50 values in the nanomolar range, suggesting their potential as lead compounds for further optimization.

In addition to its kinase inhibitory properties, 2-Chloro-6-ethyl-1H,4H-thieno[2,3-d]pyrimidin-4-one has been investigated for its role in modulating immune responses. Recent studies have demonstrated that this compound can influence the activity of immune cells, such as macrophages and T cells, by targeting specific signaling pathways involved in inflammation. These findings open new avenues for the development of immunomodulatory drugs, particularly for autoimmune diseases and chronic inflammatory conditions.

The synthetic versatility of 2-Chloro-6-ethyl-1H,4H-thieno[2,3-d]pyrimidin-4-one has also been a focal point of recent research. Chemists have developed efficient synthetic routes to produce this compound and its derivatives with high yields and purity. These methodologies often involve multi-step reactions, including cyclization and functional group transformations, which are optimized for scalability and reproducibility. Such advancements are crucial for facilitating the large-scale production of this compound for preclinical and clinical studies.

Despite the promising results, challenges remain in the development of 2-Chloro-6-ethyl-1H,4H-thieno[2,3-d]pyrimidin-4-one-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural modifications and pharmacokinetic studies. Nevertheless, the compound's unique chemical properties and biological activities make it a valuable candidate for continued investigation in drug discovery programs.

In conclusion, 2-Chloro-6-ethyl-1H,4H-thieno[2,3-d]pyrimidin-4-one (CAS: 1215221-49-0) represents a promising scaffold in medicinal chemistry, with recent studies underscoring its potential in kinase inhibition, immunomodulation, and drug synthesis. Ongoing research efforts are expected to yield more insights into its mechanisms of action and therapeutic applications, paving the way for the development of novel treatments for a range of diseases.